Cas no 2229408-27-7 (2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine)

• Product Name: 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine
• CAS No: 2229408-27-7
• MF: C₁₂H₁₃F₂NO
• MW: 225.234530210495
• CID: 5993685
• PubChem ID: 165738480
• Update Time: 2025-06-11

2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2229408-27-7
• 2,2-difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine
• EN300-1959148
• 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine

• Inchi： 1S/C12H13F2NO/c1-8-9-4-2-3-5-10(9)16-11(8)6-12(13,14)7-15/h2-5H,6-7,15H2,1H3
• InChI Key： HNIVTYFKWFFFES-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1=C(C)C2C=CC=CC=2O1)F

Computed Properties

• Exact Mass: 225.09652036g/mol
• Monoisotopic Mass: 225.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine

Introduction to 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2229408-27-7)

2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine (CAS No. 2229408-27-7) is a fluorinated amine derivative featuring a benzofuran moiety, which has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. This compound belongs to a class of molecules that are being extensively studied for their applications in drug discovery and development. The presence of both fluorine and nitrogen atoms in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The benzofuran core is a well-known pharmacophore found in numerous bioactive natural products and synthetic drugs. Its aromatic system provides stability, while the amine functionality allows for further chemical modification, enabling the development of derivatives with tailored biological properties. The fluorine atoms at the 2-position of the propanone backbone are particularly noteworthy, as fluorine substitution can significantly influence metabolic stability, lipophilicity, and binding affinity to biological targets. These features make 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated amines as key structural elements in drug molecules. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance drug properties such as bioavailability, metabolic stability, and receptor binding affinity. For instance, fluoroamino compounds have been shown to improve the pharmacokinetic profiles of small-molecule drugs by reducing susceptibility to enzymatic degradation. The compound under discussion, 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine, represents an advanced scaffold that combines these advantageous features with the potential for further derivatization.

The 3-methyl substituent on the benzofuran ring adds another layer of structural complexity, which can be exploited to modulate interactions with biological targets. This substitution pattern is often found in bioactive molecules and can influence both the electronic distribution and steric environment of the compound. The combination of these structural elements makes 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yl)propan-1-amine a versatile building block for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of fluorinated amine derivatives like CAS No. 2229408-27-7. Machine learning models have been trained on large datasets of bioactive compounds to predict binding affinities and pharmacokinetic properties with high accuracy. These tools have been instrumental in identifying promising candidates for experimental validation. By leveraging such computational approaches, researchers can accelerate the discovery process and prioritize compounds like 2,2-Difluoro-3-(3-methyl-1-benzofuran-2-yloxy)propanal for further investigation.

The synthesis of CAS No. 2229408-277 involves multi-step organic transformations that highlight the synthetic versatility of fluorinated intermediates. Key synthetic strategies include nucleophilic addition reactions at the carbonyl group followed by functional group interconversions to introduce the desired fluorine and nitrogen-containing moieties. Advances in catalytic methods have also facilitated more efficient routes to complex fluorinated amines without compromising yield or purity.

In vitro studies have begun to explore the potential biological activity of CAS No 2229408277 derivatives. Preliminary data suggest that certain analogs exhibit inhibitory effects on target enzymes relevant to inflammatory diseases and cancer metabolism. These findings underscore the importance of fluorinated amines as pharmacological tools for modulating disease pathways. Further research is needed to fully elucidate the mechanism of action and optimize potency while minimizing off-target effects.

The growing body of evidence supporting the therapeutic potential of fluorinated amines has prompted pharmaceutical companies to invest heavily in this area of research. New synthetic methodologies continue to emerge that enable more streamlined access to complex fluorinated derivatives like CAS No 2229408277, fostering innovation in drug discovery programs worldwide.

The future direction for research on CAS No 2229408277 will likely focus on expanding its chemical space through structural diversification while maintaining key pharmacophoric elements that confer biological activity. Collaborative efforts between academic researchers and industry scientists will be essential for translating laboratory findings into clinical candidates with real-world therapeutic value.